HUMAN DES(1-6)IGF-II
Description
Human Des(1-6)IGF-II is a 61 amino acid analogue of human IGF-II . It lacks the N-terminal hexapeptide Ala-Tyr-Arg-Pro-Ser-Glu . This analogue is more potent than IGF-II in vitro and in vivo . The increased potency is due to reduced binding of Human Des(1-6)IGF-II to most of the IGF binding proteins, which modify the biological actions of IGF-II . It binds to both the type 1 and type 2 IGF receptors with similar affinity to wild type IGF-II .
Synthesis Analysis
Human Des(1-6)IGF-II is produced in E.coli . It is synthesized recombinantly using a patented fusion protein expression system . After synthesis, it is purified by liquid chromatography .Molecular Structure Analysis
The molecular weight of Human Des(1-6)IGF-II is 6765 daltons . It is a high-quality research reagent for use in studies on cell growth, IGF receptors, and IGF binding proteins .Chemical Reactions Analysis
Human Des(1-6)IGF-II exhibits reduced affinity for IGF binding proteins (IGFBPs), which are known to inhibit the actions of IGF’s . It is developed as an inexpensive, high-quality potent analog of IGF-II for use as a growth factor supplement in cell culture .Physical And Chemical Properties Analysis
Human Des(1-6)IGF-II is a white powder freeze-dried from 0.1M acetic acid and stored under nitrogen at a slight vacuum . . The endotoxin level is < 0.1 EU/μg .Mechanism of Action
Human Des(1-6)IGF-II promotes cell proliferation and survival . It plays an important role in normal fetal development and placental function . IGF-II binds both the insulin-like growth factor receptor (IGF-1R) and insulin receptor isoform A (IR-A) with high affinity . Both IGF-II and the IR-A are often upregulated in cancer and IGF-II acts via both receptors to promote cancer proliferation .
Safety and Hazards
properties
CAS RN |
141909-47-9 |
|---|---|
Product Name |
HUMAN DES(1-6)IGF-II |
Molecular Formula |
C10H9NO4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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